Tert-butyl (3S,4R)-4-(1-methylpyrazol-4-yl)pyrrolidine-3-carboxylate

• IUPAC Name: tert-butyl (3S,4R)-4-(1-methylpyrazol-4-yl)pyrrolidine-3-carboxylate
• InChI: InChI=1S/C13H21N3O2/c1-13(2,3)18-12(17)11-7-14-6-10(11)9-5-15-16(4)8-9/h5,8,10-11,14H,6-7H2,1-4H3/t10-,11+/m0/s1
• InChI Key: KQYBWYMOCDWKIQ-WDEREUQCSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1CNCC1C2=CN(N=C2)C
• Isomeric SMILES: CC(C)(C)OC(=O)[C@@H]1CNC[C@H]1C2=CN(N=C2)C
• Molecular Formula: C13H21N3O2
• Molecular Weight: 251.32 g/mol

Description

Tert-butyl (3S,4R)-4-(1-methylpyrazol-4-yl)pyrrolidine-3-carboxylate, commonly known as TMC-18, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. TMC-18 is a pyrrolidine derivative that has been synthesized through various methods and has been found to exhibit significant biochemical and physiological effects.

Mechanism of Action

The mechanism of action of TMC-18 is not fully understood. However, it is believed that TMC-18 acts as a chiral auxiliary by controlling the stereochemistry of the reaction. TMC-18 has been found to be an effective chiral auxiliary in various reactions such as the aldol reaction, the Diels-Alder reaction, and the Michael reaction.
Biochemical and Physiological Effects:
TMC-18 has been found to exhibit significant biochemical and physiological effects. TMC-18 has been found to exhibit significant anti-tumor activity in various in vitro and in vivo studies. TMC-18 has also been found to exhibit significant anti-inflammatory activity in various in vitro and in vivo studies. TMC-18 has been found to inhibit the activity of various enzymes such as cyclooxygenase-2 and 5-lipoxygenase.

Advantages and Limitations for Lab Experiments

One of the main advantages of TMC-18 is its ability to control the stereochemistry of the reaction. TMC-18 has been found to be an effective chiral auxiliary in various reactions and has been used in the synthesis of various biologically active compounds. However, one of the main limitations of TMC-18 is its cost. TMC-18 is a relatively expensive compound and its use in large-scale synthesis may not be cost-effective.

Future Directions

There are various future directions for the research on TMC-18. One of the most promising directions is the development of new and more cost-effective methods for the synthesis of TMC-18. Another promising direction is the study of the mechanism of action of TMC-18. Understanding the mechanism of action of TMC-18 may lead to the development of new and more effective chiral auxiliaries. Additionally, the study of the biological activity of TMC-18 may lead to the development of new anti-tumor and anti-inflammatory agents.
Conclusion:
Tert-butyl (Tert-butyl (3S,4R)-4-(1-methylpyrazol-4-yl)pyrrolidine-3-carboxylate)-4-(1-methylpyrazol-4-yl)pyrrolidine-3-carboxylate, commonly known as TMC-18, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. TMC-18 is a pyrrolidine derivative that has been synthesized through various methods and has been found to exhibit significant biochemical and physiological effects. TMC-18 has been found to be an effective chiral auxiliary in the synthesis of various biologically active compounds and has been found to exhibit significant anti-tumor and anti-inflammatory activity. However, the cost of TMC-18 remains a limitation for its large-scale use. Various future directions for the research on TMC-18 include the development of new and more cost-effective methods for its synthesis, the study of its mechanism of action, and the study of its biological activity.

Synthesis Methods

TMC-18 can be synthesized through various methods. One of the most common methods is the reaction of pyrrolidine with tert-butyl (1-methyl-1H-pyrazol-4-yl)carbamate in the presence of a base such as sodium hydride. The reaction yields TMC-18 as a white solid with a purity of over 95%. Other methods include the reaction of pyrrolidine with (1-methyl-1H-pyrazol-4-yl)carbonyl chloride in the presence of a base such as triethylamine.

Scientific Research Applications

TMC-18 has been found to exhibit significant potential in various fields of scientific research. One of the most promising applications of TMC-18 is its use as a chiral auxiliary in the synthesis of various biologically active compounds. TMC-18 has been found to be an effective chiral auxiliary in the synthesis of various natural products such as (+)-neopeltolide and (+)-discodermolide. TMC-18 has also been found to be an effective chiral auxiliary in the synthesis of various pharmaceuticals such as the anti-tumor agent taxol.